Cas no 20928-63-6 (3-methoxypyridin-2-ol)

• Product Name: 3-methoxypyridin-2-ol
• CAS No: 20928-63-6
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD00006015
• CID: 51695
• PubChem ID: 88731
• Update Time: 2025-04-18

3-methoxypyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxypyridine
• 3-methoxy-1H-pyridin-2-one
• 3-Methoxy-2(1H)-pyridone
• 3-Methoxy-pyridin-2-ol
• 2(1H)-Pyridinone,3-methoxy
• 2-Pyridinol,3-methoxy
• 3-methoxy-1,2-dihydro-pyridin-2(1H)-one
• 3-methoxy-1,2-dihydropyridin-2-one
• 3-methoxypyridin-2(1H)-one
• 3-methoxypyridin-2-ol
• 3-Methoxypyridin-2-one
• A4547
• CS-0082338
• 2(1H)-Pyridinone, 3-methoxy-
• NSC-282188
• 3-methoxypyridinone
• BB 0240661
• NSC282188
• 3-Methoxy-2(1H)-pyridinone
• EN300-119836
• 3-Methoxy-2-(1H)-pyridone
• DTXSID80175088
• BP-12019
• 2-hydroxy-3-methoxy-pyridine
• EINECS 244-116-1
• 3-Methoxy-(1H)-Pyridone
• 3-METHOXY-2-HYDROXYPYRIDINE
• Methyloxypyridon
• AKOS005459766
• UNII-B49SC5Y96A
• 3-methoxypyridine-2-one
• LS-01424
• 3-methoxy-2-pyridinone
• NS00026764
• 3-Methoxy-2-pyridone
• HMS2470M17
• NSC 282188
• AI3-62218
• SCHEMBL178392
• AC-9307
• MLS000027620
• 3-methoxy-2(1 h)-pyridone
• AKOS000321663
• AB43293
• SMR000040009
• SY009058
• 3-Methoxy-2-pyridinol #
• CHEMBL1876828
• InChI=1/C6H7NO2/c1-9-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8
• AMY31206
• 3-Methoxy-2(1H)-pyridone, 97%
• B49SC5Y96A
• 3-methoxy-pyridinone
• J-013724
• 3-methoxypyridone
• NCGC00019040-01
• 20928-63-6
• 3-methoxy-2-(1H)pyridone
• MFCD00006015
• 95907-05-4
• FT-0615967
• STK502829
• DB-009947
• STK526408

• MDL： MFCD00006015
• Inchi： 1S/C6H7NO2/c1-9-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)
• InChI Key： LKIMDXQLHFCXQF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CNC1=O
• BRN： 1447118

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: Light brown powder2. density (g/ml, 25/4 ℃)
• Density: 1.16
• Melting Point: 115-117 °C (lit.)
• Boiling Point: 354.2°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.526
• PSA: 42.09000
• LogP: 0.38350

3-methoxypyridin-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones